Cas no 100059-25-4 (Benzoic acid, 5-ethyl-2,4-dimethoxy-)

• Product Name: Benzoic acid, 5-ethyl-2,4-dimethoxy-
• CAS No: 100059-25-4
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 1124636
• Update Time: 2024-07-27

Benzoic acid, 5-ethyl-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-ethyl-2,4-dimethoxy-
• 5-ethyl-2,4-dimethoxy-benzoic acid

• Inchi： 1S/C11H14O4/c1-4-7-5-8(11(12)13)10(15-3)6-9(7)14-2/h5-6H,4H2,1-3H3,(H,12,13)
• InChI Key： TZKFDFMTEIMVDF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(CC)=C(OC)C=C1OC

Computed Properties

• Exact Mass: 210.08922

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Melting Point: 125 °C
• Boiling Point: 333.2±42.0 °C(Predicted)
• PSA: 55.76
• pka: 4.43±0.10(Predicted)